![molecular formula C18H17BrN2O2 B2571105 5-bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one CAS No. 1092344-36-9](/img/structure/B2571105.png)
5-bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
5-Bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one, a derivative of 5-bromo-1H-indole, has been extensively studied for its chemical properties and synthetic applications. The compound and its derivatives are pivotal in various synthetic pathways. For instance, the palladium-catalyzed intramolecular annulation of alkynes with N-substituted 2-bromo-1H-indole-3-carboxaldehydes yields gamma-carboline derivatives, showcasing the compound's role in generating complex molecular structures (Zhang & Larock, 2003). Similarly, the compound serves as a precursor in the synthesis of heteropolycycles, highlighting its utility in constructing diverse chemical frameworks (Zhang & Larock, 2003).
Biological Activities and Medical Research
The indole derivative has been actively researched for its biological activities, particularly in cancer research. Synthesized derivatives like 5-bromo-3-substituted-hydrazono-1H-2-indolinones have shown promising cytotoxicity against various human tumor cell lines, indicating potential therapeutic applications in oncology (Karalı, Terzioğlu, & Gürsoy, 2002). Moreover, compounds like 5-(1-methyl-4-phenyl-imidazol-5-yl)indoles, derived from this class, demonstrate significant anti-vascular effects on chemoresistant cancer cells and tumors, further underlining the compound's relevance in medical research (Mahal et al., 2016).
Antimicrobial and Antifungal Properties
The antimicrobial and antifungal properties of 5-bromo-1H-indole derivatives have also been documented. Studies indicate that these compounds exhibit biological activity against a range of fungal and bacterial species, suggesting their potential as antimicrobial and antifungal agents in pharmaceutical applications (Khalid, Sumrra, & Chohan, 2020), (Pandeya, Sriram, Nath, & Clercq, 2000).
Future Directions
properties
IUPAC Name |
5-bromo-3-(4-butoxyphenyl)imino-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN2O2/c1-2-3-10-23-14-7-5-13(6-8-14)20-17-15-11-12(19)4-9-16(15)21-18(17)22/h4-9,11H,2-3,10H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNOPMJRAFOYIJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)N=C2C3=C(C=CC(=C3)Br)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.